Cas no 1598647-90-5 (2-chloro-N-(thian-4-yl)pyridine-3-carboxamide)

• Product Name: 2-chloro-N-(thian-4-yl)pyridine-3-carboxamide
• CAS No: 1598647-90-5
• MF: C₁₁H₁₃ClN₂OS
• MW: 256.751720190048
• CID: 5601626
• PubChem ID: 75418922
• Update Time: 2025-05-23

2-chloro-N-(thian-4-yl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z982652784
• EN300-11096856
• AKOS034764222
• 1598647-90-5
• 2-chloro-N-(thian-4-yl)pyridine-3-carboxamide

• Inchi： 1S/C11H13ClN2OS/c12-10-9(2-1-5-13-10)11(15)14-8-3-6-16-7-4-8/h1-2,5,8H,3-4,6-7H2,(H,14,15)
• InChI Key： NULOZJBJLNYTRN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(NC1CCSCC1)=O

Computed Properties

• Exact Mass: 256.0437119g/mol
• Monoisotopic Mass: 256.0437119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.3Ų

Additional information on 2-chloro-N-(thian-4-yl)pyridine-3-carboxamide

Comprehensive Overview of 2-chloro-N-(thian-4-yl)pyridine-3-carboxamide (CAS No. 1598647-90-5)

In the realm of organic chemistry and pharmaceutical research, 2-chloro-N-(thian-4-yl)pyridine-3-carboxamide (CAS No. 1598647-90-5) has emerged as a compound of significant interest. This molecule, characterized by its unique pyridine-carboxamide backbone and thian moiety, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly drawn to its structural versatility, which allows for modifications to enhance bioavailability or target-specific interactions.

The compound's CAS number 1598647-90-5 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its IUPAC name, 2-chloro-N-(thian-4-yl)pyridine-3-carboxamide, reflects the presence of a chloro substituent on the pyridine ring and a thian-4-yl group attached via an amide linkage. Such features are often leveraged in the design of enzyme inhibitors or receptor modulators, aligning with current trends in precision medicine and small-molecule therapeutics.

Recent advancements in AI-driven drug design have spotlighted compounds like 2-chloro-N-(thian-4-yl)pyridine-3-carboxamide due to their compatibility with machine learning models for molecular property prediction. Questions frequently searched in this context include: "How does the thian ring influence metabolic stability?" or "What synthetic routes optimize yield for pyridine-3-carboxamide derivatives?" These queries underscore the intersection of traditional chemistry with cutting-edge computational tools.

From a synthetic perspective, the compound's chloropyridine core offers reactivity amenable to cross-coupling reactions, a hot topic in green chemistry circles. Laboratories are increasingly exploring catalyst-free or solvent-free methods to produce such intermediates, addressing environmental concerns while maintaining efficiency. The thian component further introduces stereochemical considerations, making it relevant to discussions on chiral synthesis and 3D molecular modeling.

In material science, derivatives of 2-chloro-N-(thian-4-yl)pyridine-3-carboxamide have been investigated for their potential in organic electronics, particularly as building blocks for conductive polymers or light-emitting diodes (LEDs). This aligns with the global push toward sustainable technologies, where researchers seek alternatives to rare-earth elements. The compound's ability to form stable crystalline phases also makes it a candidate for X-ray diffraction studies, a technique pivotal in structure-activity relationship (SAR) analysis.

Regulatory and safety profiles of CAS 1598647-90-5 are routinely updated in compliance with REACH and FDA guidelines, ensuring its responsible use in research. Unlike high-risk substances, this compound falls into categories prioritized for benign-by-design strategies, a principle gaining traction in circular economy initiatives. Its low ecotoxicity, as evidenced by recent QSAR studies, further supports its inclusion in green chemistry workflows.

Looking ahead, the demand for 2-chloro-N-(thian-4-yl)pyridine-3-carboxamide is expected to grow alongside innovations in bioconjugation techniques and targeted drug delivery. As patents and publications citing this compound increase, its role in addressing undruggable targets—a frequent search term in oncology research—may become more pronounced. Collaborative efforts between academia and industry will likely focus on scaling production while adhering to Principles of Green Chemistry, ensuring this molecule remains both scientifically valuable and environmentally sustainable.